Cas no 2418671-86-8 (2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole)

• Product Name: 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole
• CAS No: 2418671-86-8
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 5359334
• Update Time: 2025-07-15

2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Z4244363825
• 2-methyl-4-[4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3-thiazole
• 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole

• Inchi： 1S/C18H20N4OS/c1-13-20-18(12-24-13)15-3-5-17(6-4-15)23-11-16-10-22(16)9-14-7-19-21(2)8-14/h3-8,12,16H,9-11H2,1-2H3
• InChI Key： ODTDUTFBJBGGAU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC(=CC=1)OCC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 2.7
• Topological Polar Surface Area: 71.2

Additional information on 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole

Introduction to 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole (CAS No. 2418671-86-8)

2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole (CAS No. 2418671-86-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 1,3-thiazole ring and a 1-methylpyrazol-4-yl moiety, contribute to its distinctive properties and potential as a lead compound in various research areas.

The chemical structure of 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole is characterized by a central thiazole ring substituted with a methyl group at the 2-position and a phenyl ring at the 4-position. The phenyl ring is further substituted with a methoxy group, which is itself attached to an aziridine ring. This complex arrangement of functional groups provides a rich platform for exploring its biological activity and potential pharmaceutical applications.

In recent years, thiazoles have been extensively studied for their antimicrobial, antifungal, and anticancer properties. The presence of the 1-methylpyrazol-4-yl moiety in 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole adds an additional layer of complexity and potential for enhanced biological activity. Pyrazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which can be crucial for binding to specific protein targets.

The latest research on this compound has focused on its potential as an anticancer agent. Studies have shown that 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, this compound has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that it may have activity against certain RNA viruses, making it a promising candidate for further development in the context of viral infections. The unique combination of thiazole and pyrazole moieties may contribute to its broad-spectrum antiviral activity by interfering with viral replication processes.

The synthesis of 2-Methyl-4-[4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3-thiazole has been optimized using modern synthetic techniques, ensuring high yields and purity levels. The synthetic route involves several key steps, including the formation of the aziridine ring and the subsequent coupling reactions to introduce the thiazole and pyrazole moieties. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for preclinical and clinical studies.

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